Cas no 4762-17-8 ([(e)-n'-(n'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride)

• Product Name: [(e)-n'-(n'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride
• CAS No: 4762-17-8
• MF: C₆H₁₆ClN₅
• MW: 193.677739143372
• CID: 1532462
• PubChem ID: 45045882
• Update Time: 2025-07-15

[(e)-n'-(n'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butylbiguanide monohydrochloride
• BIGUANIDE, 1-tert-BUTYL-, MONOHYDROCHLORIDE
• 1-tert-butyl-biguanide, hydrochloride
• 1-tert-Butyl-biguanid, Hydrochlorid
• N-(1,1-Dimethylethyl)imidodicarbonimidic diamide monohydrochloride
• LS-43862
• 1-tert-Butyl-biguanidium-chlorid
• [(E)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium,chloride
• [(E)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium
• chloride
• N-tert-Butyltriimidodicarbonic diamide--hydrogen chloride (1/1)
• DTXSID60963889
• N-tert-butyl-biguanide hydrochloride
• AKOS024343375
• 4762-17-8
• [(e)-n'-(n'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride

• Inchi： 1S/C6H15N5.ClH/c1-6(2,3)11-5(9)10-4(7)8;/h1-3H3,(H6,7,8,9,10,11);1H
• InChI Key： LMODUVXZMVDGJW-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N=C(/N)\N)/C(C)(C)C

Computed Properties

• Exact Mass: 176.9844
• Monoisotopic Mass: 193.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Boiling Point: 306.5°C at 760 mmHg
• Flash Point: 139.2°C
• PSA: 91.62

Additional information on [(e)-n'-(n'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride

Professional Introduction to [(e)-N'-(N'-tert-Butylcarbamimidoyl)carbamimidoyl]azanium;chloride (CAS No. 4762-17-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride (CAS No. 4762-17-8), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its complex chemical structure, belongs to a class of molecules known for their versatility in drug design and molecular recognition.

The CAS number 4762-17-8 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. The molecular formula and connectivity of [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride contribute to its distinctive reactivity and binding interactions. The presence of multiple carbamimidoyl groups and the azanium core suggests potential utility in the development of protease inhibitors, kinase modulators, or other enzyme-targeting agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with greater accuracy. The tert-butyl substituent in the molecule may enhance solubility and metabolic stability, making it a promising candidate for oral administration or prolonged therapeutic effects. Additionally, the chloride salt form improves handling and storage stability, facilitating its use in both laboratory settings and clinical trials.

In the realm of drug discovery, [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride has been explored for its potential as an intermediate in the synthesis of more complex bioactive molecules. Its ability to participate in condensation reactions with various heterocycles or aldehydes opens up avenues for creating novel scaffolds with enhanced biological activity. Researchers have also investigated its role as a ligand in metal-organic frameworks (MOFs), where its nitrogen-rich structure can facilitate coordination with transition metals, leading to applications in catalysis or sensing.

The compound's relevance is further underscored by its incorporation into recent studies focusing on targeted therapy and precision medicine. By leveraging high-throughput screening techniques, scientists have identified derivatives of [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride that exhibit selective inhibition against specific disease-related targets. These findings align with the broader trend toward developing small-molecule drugs that minimize off-target effects while maximizing therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride involves multi-step processes that highlight the ingenuity of modern organic synthesis. Key steps include the formation of carbodiimide bonds through dehydration reactions, followed by quaternization to stabilize the azanium core. Advances in green chemistry principles have also influenced these synthetic routes, emphasizing solvent efficiency and waste reduction.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that it may modulate inflammatory pathways by interacting with intracellular signaling cascades. Additionally, its structural motifs are reminiscent of known bioactive agents, providing a rationale for exploring its potential in treating conditions such as autoimmune disorders or neurodegenerative diseases.

As computational methods continue to evolve, virtual screening techniques are being employed to accelerate the discovery process for compounds like [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride. By integrating experimental data with predictive models, researchers can prioritize candidates for further validation, thereby reducing time-to-market for novel therapeutics. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in driving innovation.

The regulatory landscape surrounding new chemical entities also plays a critical role in their development and commercialization. Agencies such as the FDA and EMA have established rigorous guidelines for assessing safety and efficacy before approval. The synthetic pathways for [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride must adhere to these standards to ensure patient safety while maintaining scientific integrity.

In conclusion, [(e)-N'-(N'-tert-butylcarbamimidoyl)carbamimidoyl]azanium;chloride (CAS No. 4762-17-8) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique chemical features, coupled with emerging research findings, position it as a valuable asset in pharmaceutical research. As methodologies advance and collaborations deepen across disciplines, compounds like this one will continue to shape the future of medicine.